2-[2-(Aminomethyl)cyclohexyl]acetic Acid

• CAS No.: 60142-96-3
• Product Name: 2-[2-(Aminomethyl)cyclohexyl]acetic Acid
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-[2-(aminomethyl)cyclohexyl]acetic acid
• Standard InChI: InChI=1S/C9H17NO2/c10-6-8-4-2-1-3-7(8)5-9(11)12/h7-8H,1-6,10H2,(H,11,12)
• Standard InChIKey: VMTBKRPFIUIKPK-UHFFFAOYSA-N
• SMILES: C1CCC(C(C1)CC(=O)O)CN
• Canonical SMILES: C1CCC(CC1)(CC(=O)[O-])C[NH3+]
• Appearance: White to Off-White Solid
• Colorform: White to off-white crystalline solid; crystals from ethanol/ethe
• Melting Point: 162-166 °C; also reported as 165-167 °C; 165-167°C
• Physical Description: Solid
• Description: Gabapentin is a synthetic analogue of the neurotransmitter gamma-aminobutyric acid with anticonvulsant activity. Although its exact mechanism of action is unknown, gabapentin appears to inhibit excitatory neuron activity. This agent also exhibits analgesic properties. (NCI04); Gabapentin is a unique anticonvulsant that is used as adjunctive therapy in management of epilepsy and for neuropathic pain syndromes. Therapy with gabapentin is not associated with serum aminotransferase elevations, but several cases of clinically apparent liver injury from gabapentin have been reported.; Gabapentin, also known as neurontin or convalis, belongs to the class of organic compounds known as gamma amino acids and derivatives. These are amino acids having a (-NH2) group attached to the gamma carbon atom. Gabapentin is a drug which is used for the management of postherpetic neuralgia in adults and as adjunctive therapy in the treatment of partial seizures with and without secondary generalization in patients over 12 years of age with epilepsy. Gabapentin exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Gabapentin has been found in human brain tissue, and has also been detected in multiple biofluids, such as feces and blood. Gabapentin participates in a number of enzymatic reactions. In particular, gabapentin can be biosynthesized from gamma-aminobutyric acid. Gabapentin can also be converted into gabapentin enacarbil. Gabapentin is a potentially toxic compound.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 100mg/mL; In water, 4.49X10+3 mg/L at 25 °C; Freely soluble in water; Freely soluble in alkaline and acidic solutions; >25.7 [ug/mL]
• Synonyms: 1-(aminomethyl)cyclohexaneacetic acid; Apo Gabapentin; Apo-Gabapentin; ApoGabapentin; Convalis; gabapentin; Gabapentin Hexal; Gabapentin Ratiopharm; Gabapentin Stada; Gabapentin-ratiopharm; Neurontin; Novo Gabapentin; Novo-Gabapentin; NovoGabapentin; PMS-Gabapentin
• Vapor Pressure: 2.94X10-10 mm Hg at 25 °C (est)
• PubChem Compound: 11194591
• Last Modified: Dec 23 2021